Fenofibrate-13C6

• Molecular Formula: C20H21ClO4
• Molecular Weight: 366.79 g/mol
• InChI: InChI=1S/C20H21ClO4/c1-13(2)24-19(23)20(3,4)25-17-11-7-15(8-12-17)18(22)14-5-9-16(21)10-6-14/h5-13H,1-4H3/i7+1,8+1,11+1,12+1,15+1,17+1
• InChIKey: YMTINGFKWWXKFG-QVMNSZKMSA-N

Fenofibrate-13C6 Procurement Overview

Fenofibrate-13C6 (CAS 1261395-55-4) is a stable isotope-labeled analog of the fibrate-class lipid-regulating agent fenofibrate, in which all six carbon atoms of the benzene ring are substituted with the non-radioactive isotope carbon-13 . With a molecular formula of C20H21ClO4 and a molecular weight of 366.79 g·mol⁻¹, it carries a +6 Da mass shift relative to unlabeled fenofibrate (360.75 g·mol⁻¹) . The compound is supplied as a white solid with a minimum chemical purity of ≥98% and a minimum isotopic enrichment of 99% 13C, and is stable for ≥1 year under recommended storage conditions [1]. It is designed exclusively as an internal standard for quantitative analysis of fenofibrate and its metabolites by LC–MS/MS, GC–MS, or NMR-based methods in pharmaceutical research, bioequivalence studies, and clinical pharmacokinetic investigations .

1

Workflow LC–MS/MS, GC–MS, or NMR quantitative bioanalysis

2

Selection Logic ¹³C₆-ISTD for fenofibrate with zero chromatographic isotope effect

3

Use Context Research PK, bioequivalence studies, and metabolite tracing in complex research matrices

• [1] Alsachim. [13C6]-Fenofibrate Stable Labeled Standard. Product No. C1822, CAS 1261395-55-4. Min. Purity: 98.00%, Min. Isotopic Enrichment: 99% 13C, Stability: ≥1 year. View Source

Why Fenofibrate-13C6 Outperforms Deuterated Analogs

Stable isotope-labeled internal standards (SIL-IS) are the gold standard for quantitative bioanalysis, but not all isotopic labels perform equivalently. Deuterium (²H)-labeled analogs such as Fenofibrate-d6 are widely used because of lower synthesis costs; however, the greater physicochemical difference between hydrogen and deuterium isotopes causes deuterated internal standards to exhibit altered chromatographic retention times relative to the unlabeled analyte [1]. This retention time shift prevents the deuterated IS from experiencing the same matrix-induced ion suppression or enhancement as the target analyte, leading to systematic quantitative bias . In a direct comparative study, a deuterated IS produced urinary biomarker concentrations on average 59.2% lower than those obtained with the corresponding ¹³C-labeled IS, with spike accuracy experiments revealing a negative bias of −38.4% for the deuterated IS while the ¹³C-labeled IS showed no significant bias [2]. Furthermore, deuterium labels positioned on aromatic rings can undergo proton/deuterium exchange under certain chromatographic and ionization conditions, progressively degrading the effective isotopic enrichment during analysis [3]. Fenofibrate-13C6, with its six ¹³C atoms in the benzene ring, avoids both the chromatographic isotope effect and the risk of label exchange, ensuring consistent co-elution and reliable matrix effect compensation throughout the analytical run.

Fenofibrate-¹³C₆ Deuterated Analog (d6)

Co-elution Co-elutes with analyte; effective matrix-effect compensation vs. Retention-time shift alters ion suppression exposure; may introduce systematic bias

Label Stability ¹³C on benzene ring; chemically non-exchangeable vs. ²H on aromatic positions susceptible to H/D exchange; enrichment may degrade

Documentation ≥98% purity, 99% ¹³C enrichment, single isotopologue COA vs. Mixed d₁–d₆ species; purity may start at ≥95%; lot-to-lot variability risk

• [1] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. doi:10.1016/j.chroma.2011.10.081. PMID: 22119139. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. PMID: 35770853. View Source
• [3] Davies NW, Smith JA, Molesworth PP, Ross JJ. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Commun Mass Spectrom. 2010;24(8):1105-1110. doi:10.1002/rcm.4488. PMID: 20235078. View Source

Fenofibrate-13C6 Comparative Performance Evidence

Chromatographic Co-Elution vs. Deuterated IS

Fenofibrate-13C6, carrying ¹³C labels on the benzene ring, co-elutes with unlabeled fenofibrate under reverse-phase UPLC conditions, whereas deuterated analogs such as Fenofibrate-d6 exhibit a measurable retention time shift. Berg and Strand (2011) demonstrated in a systematic UPLC–MS/MS investigation that ¹³C-labeled internal standards co-eluted with their analytes under all chromatographic conditions tested, while the corresponding ²H-labeled standards were consistently slightly separated from their analytes [1]. This separation becomes more pronounced with UPLC systems using sub-2 µm particles, which provide higher chromatographic resolution [1]. Because ion suppression and enhancement effects are retention-time-dependent in electrospray ionization, even a small shift can cause the deuterated IS to experience different matrix effects than the target analyte, undermining its core function as an internal standard [2].

Chromatographic Co-Elution

Class-level inference

Fenofibrate-¹³C₆: co-elutes with unlabeled analyte (ΔRT ≈ 0)

Deuterated IS: measurable retention-time separation; shift increases with UPLC resolution

Co-elution is required for matrix-effect compensation in ESI; even a small shift undermines IS function.

Berg & Strand (2011): ¹³C-IS co-eluted across all tested UPLC conditions.

Evidence Dimension	Chromatographic retention time relative to unlabeled analyte under UPLC conditions
Target Compound Data	Fenofibrate-13C6: co-elutes with unlabeled fenofibrate (retention time difference effectively zero)
Comparator Or Baseline	Fenofibrate-d6 (class analog): ²H-labeled IS shows measurable retention time separation from unlabeled analyte; separation magnitude increases with UPLC resolution
Quantified Difference	Qualitative but reproducible: ¹³C-labeled IS co-elutes; ²H-labeled IS is chromatographically resolved. In the Berg study, ¹³C-amphetamine IS co-eluted with amphetamine while ²H₃-amphetamine IS was partially separated.
Conditions	Reversed-phase UPLC–MS/MS with sub-2 µm particle columns; ESI+ mode; mobile phase gradients typical for drug bioanalysis

Why This Matters

Co-elution is a prerequisite for effective matrix effect compensation in electrospray LC–MS/MS; a retention time difference means the deuterated IS does not experience the same ion suppression environment as the analyte, producing inaccurate quantification that cannot be corrected post hoc.

• [1] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? J Chromatogr A. 2011;1218(52):9366-9374. doi:10.1016/j.chroma.2011.10.081. View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. Romer Labs. Replacing naturally-occurring ¹²C by ¹³C changes the total mass only slightly; ¹³C-labelled standards elute at the same retention time as their ¹²C analogues. View Source

Quantitative Accuracy in Complex Matrices

Direct comparative evidence from Bowman et al. (2023) demonstrates that deuterated internal standards can produce severely biased quantitative results in complex biological matrices when compared to their ¹³C-labeled counterparts. Using an LC–ESI–MS/MS assay for urinary biomarkers, the authors found that concentrations generated with the ²H₇-labeled internal standard were on average 59.2% lower than those generated with the ¹³C₆-labeled internal standard [1]. Spike accuracy experiments—the definitive test of IS performance—revealed that the ²H₇-labeled IS produced negatively biased results of −38.4% relative to the known spike concentration, whereas no significant bias was observed for the ¹³C₆-labeled IS [1]. Post-column infusion experiments confirmed that the ion suppression experienced by the unlabeled analyte and the ¹³C₆-labeled IS was not equally experienced by the ²H₇-labeled IS, directly explaining the quantitative inaccuracy [1]. Although this study used 2-methylhippuric acid rather than fenofibrate, the underlying mechanism—deuterium-induced chromatographic isotope effect leading to differential matrix effect exposure—is a general physicochemical phenomenon applicable to all drug/internal standard pairs in electrospray LC–MS/MS [2].

Quantitative Accuracy

Cross-study comparable

−38.4% spike accuracy bias

²H₇-IS: −59.2% avg. concentration vs. ¹³C₆-IS

¹³C₆-IS: no significant bias observed

Reported −38.4% bias supports review of deuterated IS accuracy in complex matrices.

Bowman et al. (2023); LC–ESI–MS/MS; human urine matrix (n=37).

Evidence Dimension	Spike accuracy and method comparison bias between ¹³C-labeled and ²H-labeled IS in complex biological matrix
Target Compound Data	¹³C₆-labeled IS (class analog to Fenofibrate-13C6): spike accuracy bias not significantly different from zero; method comparison produced accurate urinary concentrations
Comparator Or Baseline	²H₇-labeled IS (class analog to Fenofibrate-d6/d7): spike accuracy bias of −38.4%; method comparison showed concentrations 59.2% lower on average versus ¹³C₆-IS results
Quantified Difference	−59.2% average concentration difference (²H₇-IS vs. ¹³C₆-IS); −38.4% spike accuracy bias for ²H₇-IS; no significant bias for ¹³C₆-IS
Conditions	LC–ESI–MS/MS; dilute-and-shoot sample preparation; human urine matrix (n = 37 specimens); reversed-phase chromatography with Acquity HSS T3 column

Why This Matters

A −38.4% spike accuracy bias means that a method using a deuterated IS may systematically under-report fenofibrate concentrations in plasma or urine by nearly 40%, which is unacceptable for pharmacokinetic calculations, bioequivalence determinations, or therapeutic drug monitoring where regulatory criteria typically require accuracy within ±15%.

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [2] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize ion suppression effects. J Chromatogr A. 2011;1218(52):9366-9374. (Establishes generalizability of ¹³C vs ²H chromatographic isotope effect across compound classes.) View Source

Isotopic Label Stability and H/D Exchange

Fenofibrate-13C6 incorporates six ¹³C atoms directly into the carbon skeleton of the benzene ring, creating a label that is chemically impossible to exchange under any analytical or storage conditions. In contrast, deuterium labels on aromatic rings have been demonstrated to undergo substantial hydrogen/deuterium exchange back to partially and even fully protonated forms during atmospheric pressure chemical ionization (APCI) LC/MS [1]. The Acanthus Research technical guide on SIL-IS design further notes that proton/deuterium exchange may occur when deuterium labels are situated on carbons adjacent to carbonyl groups or in certain aromatic positions, and explicitly states that 'it is advantageous to use ¹³C and ¹⁵N isotopes as they are not able to exchange' . For fenofibrate, the benzophenone moiety places deuterium labels—if present on the aromatic rings—in proximity to the electron-withdrawing carbonyl, potentially facilitating exchange under acidic or basic mobile phase conditions. The ¹³C₆ labeling strategy eliminates this risk entirely, ensuring that the isotopic enrichment of 99% ¹³C remains constant throughout the analytical workflow and during long-term storage (stability ≥1 year) [2].

Label Stability

Class-level inference

¹³C₆-label: chemically impossible to exchange; enrichment stable at 99%

²H-label: documented H/D exchange on aromatic rings under APCI/ESI conditions

Non-exchangeable ¹³C ensures consistent IS concentration and calibration integrity over time.

Davies et al. (2010); exchange may progressively degrade effective enrichment during analysis or storage.

Evidence Dimension	Isotopic label exchange susceptibility under analytical conditions
Target Compound Data	Fenofibrate-13C6: ¹³C labels in benzene ring; zero exchange possible (carbon skeleton); isotopic enrichment stable at 99% ¹³C; product shelf stability ≥1 year
Comparator Or Baseline	Deuterated fenofibrate analogs (e.g., Fenofibrate-d6): deuterium on aromatic positions; documented H/D exchange back to protonated forms during APCI LC/MS for deuterated aromatic compounds; exchange magnitude depends on ring substitution pattern and mobile phase conditions
Quantified Difference	For deuterated indoles on aromatic rings: 'substantial exchange back to partial and even fully protonated forms' (Davies et al. 2010). For ¹³C: exchange is chemically impossible.
Conditions	APCI or ESI LC/MS conditions; acidic/basic mobile phases; long-term storage at −20°C

Why This Matters

Progressive loss of deuterium enrichment during analysis or storage means the effective concentration of the internal standard changes over time, invalidating calibration curves and causing between-run variability. Regulatory bioanalytical method validation (FDA, EMA) requires demonstration of IS stability; a non-exchangeable ¹³C label inherently satisfies this requirement without additional stability studies.

• [1] Davies NW, Smith JA, Molesworth PP, Ross JJ. Hydrogen/deuterium exchange on aromatic rings during atmospheric pressure chemical ionization mass spectrometry. Rapid Commun Mass Spectrom. 2010;24(8):1105-1110. doi:10.1002/rcm.4488. View Source
• [2] Alsachim. [13C6]-Fenofibrate Stable Labeled Standard. Stability: ≥1 year. Product No. C1822. View Source

Mass Spectrometric Discrimination and Enrichment

Fenofibrate-13C6 provides a +6 Da mass shift relative to unlabeled fenofibrate (366.79 vs. 360.75 g·mol⁻¹), which is achieved through 99% isotopic enrichment of the six benzene ring carbons with ¹³C . This mass difference exceeds the generally recommended minimum of +3 Da for small-molecule LC–MS/MS applications, ensuring that the isotopic peaks of the internal standard are fully resolved from the natural abundance ¹³C isotopologue pattern of the unlabeled analyte in the mass spectrometer . Fenofibrate-d6 provides a +6 Da shift but does so through deuterium, which introduces the chromatographic and exchange liabilities described above. Importantly, the 99% ¹³C enrichment specification [1] means that less than 1% of the product consists of unlabeled or partially labeled species that could contribute to signal cross-talk at the analyte m/z channel—a critical quality parameter for SIL-IS procurement . The ¹³C labeling on the benzene ring also ensures that the mass label resides on the fragment most commonly monitored in MRM transitions targeting the benzophenone substructure of fenofibrate.

Mass Spec Discrimination

Supporting evidence

+6 Da mass shift (366.79 g·mol⁻¹)

99% ¹³C single-isotopologue enrichment

Vs. deuterated: often mixed d₁–d₆ species distribution

High single-isotopologue enrichment minimizes isotopic cross-talk at analyte m/z channels.

Essential for trace-level LLOQ in PK studies; label resides on benzophenone fragment.

Evidence Dimension	Mass shift magnitude and isotopic enrichment for MS discrimination
Target Compound Data	Fenofibrate-13C6: +6 Da mass shift (366.79 g·mol⁻¹); 99% ¹³C isotopic enrichment; <1% unlabeled carryover
Comparator Or Baseline	Fenofibrate-d6: also +6 Da mass shift; ≥99% deuterated forms but includes mixed d1–d6 species; purity typically ≥95–99%
Quantified Difference	Both provide +6 Da; Fenofibrate-13C6 guarantees 99% single-isotopologue enrichment vs. deuterated products that often contain a distribution of d₁–d₆ species
Conditions	ESI or APCI triple quadrupole MS; MRM mode; unit resolution or high-resolution MS

Why This Matters

High single-isotopologue enrichment minimizes isotopic cross-talk between IS and analyte channels, which is essential for achieving lower limits of quantification (LLOQ) in trace-level pharmacokinetic studies. Procurement of a SIL-IS with documented 99% ¹³C enrichment provides verifiable quality assurance.

• [1] Alsachim. [13C6]-Fenofibrate. Min. isotopic enrichment: 99% 13C. Product No. C1822. View Source

Regulatory Documentation and Certificate of Analysis

Fenofibrate-13C6 from established suppliers (Alsachim, Alfa Chemistry) is delivered with a comprehensive Certificate of Analysis (COA) that includes batch-specific quantitative determinations of chemical purity (≥98%) and isotopic enrichment (99% ¹³C), accompanied by a full MSDS [1]. This documentation package meets the traceability requirements of regulatory bioanalytical method validation guidelines (FDA Guidance for Industry: Bioanalytical Method Validation, EMA Guideline on Bioanalytical Method Validation), which require that the identity, purity, and stability of the internal standard be established and documented [2]. By contrast, many deuterated fenofibrate products are supplied with purity specifications of ≥95% and may contain a distribution of partially deuterated species (d₁ through d₆) rather than a single, defined isotopologue, complicating the establishment of exact IS concentration and potentially introducing between-lot variability .

Documentation & COA

Supporting evidence

≥98% purity | 99% ¹³C enrichment

Batch-specific COA plus MSDS

Stability: ≥1 year

Supports bioanalytical validation documentation and audit-trail requirements.

Meets FDA/EMA IS qualification traceability expectations; single isotopologue simplifies lot consistency.

Evidence Dimension	Product documentation quality and batch-to-batch consistency specifications
Target Compound Data	Fenofibrate-13C6: COA with batch-specific purity ≥98% and isotopic enrichment 99% ¹³C; MSDS provided; ≥1 year stability guarantee
Comparator Or Baseline	Fenofibrate-d6 (Cayman Chemical, AKSci): purity ≥95–99% deuterated forms (d1–d6 mixture); enrichment specified as '≥99% deuterated forms' encompassing d1–d6 distribution
Quantified Difference	Single isotopologue (¹³C₆) with 99% enrichment vs. mixed isotopologue distribution (d₁–d₆) for deuterated products; ≥98% purity vs. ≥95% minimum for some d6 products
Conditions	Product procurement specifications; regulatory bioanalytical laboratory documentation requirements

Why This Matters

In regulated bioanalytical environments (GLP, GCP), the COA is a mandatory document for audit trails. A well-characterized single isotopologue with high enrichment simplifies method development, reduces calibration uncertainty, and ensures lot-to-lot consistency—directly reducing the risk of method failure during regulatory inspection.

• [1] Alsachim. [13C6]-Fenofibrate. Product delivered with comprehensive Certificate of Analysis. Product No. C1822. View Source
• [2] U.S. FDA. Guidance for Industry: Bioanalytical Method Validation. May 2018. Section on internal standard qualification requirements. View Source

Ion Suppression Compensation in ESI

Berg and Strand (2011) demonstrated that ¹³C-labeled internal standards provide superior compensation for ion suppression effects in UPLC–MS/MS compared to ²H-labeled standards. In their systematic investigation, the improved ability of ¹³C-labeled ISs to compensate for ion suppression was attributed to their co-elution with the target analyte, which ensures that both compounds experience identical ionization conditions in the ESI source [1]. The Bowman et al. (2023) study confirmed this mechanism experimentally: post-column infusion experiments showed that the unlabeled analyte and its ¹³C₆-labeled IS experienced equivalent ion suppression, whereas the ²H₇-labeled IS and the unlabeled analyte did not, directly causing the observed −38.4% spike accuracy bias for the deuterated IS [2]. For fenofibrate bioanalysis, which typically involves protein precipitation or liquid-liquid extraction from plasma followed by ESI+ LC–MS/MS, matrix effects from co-extracted phospholipids are a well-recognized challenge [3]. The use of Fenofibrate-13C6, which co-migrates with the analyte through both the extraction and chromatographic steps, ensures that any losses or ion suppression are equally shared, maintaining the analyte/IS response ratio constant—the fundamental requirement for accurate stable isotope dilution quantification.

Ion Suppression Compensation

Class-level inference

¹³C-IS: co-elutes, experiences equivalent ion suppression; constant analyte/IS ratio

²H-IS: differential matrix-effect exposure confirmed by post-column infusion

Incomplete ion-suppression compensation is a common cause of bioanalytical method failure.

Berg & Strand (2011); Bowman et al. (2023) post-column infusion data confirm mechanism.

Evidence Dimension	Ion suppression compensation capability in ESI LC–MS/MS
Target Compound Data	Fenofibrate-13C6 (class inference): co-elutes with analyte, experiences equivalent ion suppression, maintains constant analyte/IS ratio throughout run
Comparator Or Baseline	Fenofibrate-d6 (class inference): retention time shift causes differential ion suppression; cannot fully compensate for matrix effects
Quantified Difference	From Bowman et al.: ²H₇-IS showed −38.4% spike accuracy bias vs. no significant bias for ¹³C₆-IS; −59.2% method comparison bias. Berg et al.: 'improved ability to compensate for ion suppression effects were observed when the ¹³C labelled ISs were used.'
Conditions	ESI+ LC–MS/MS; plasma or urine matrix; protein precipitation or dilute-and-shoot sample preparation; phospholipid-induced ion suppression common in fenofibrate assays

Why This Matters

Incomplete ion suppression compensation is one of the most common causes of bioanalytical method failure during validation and incurred sample reanalysis (ISR). Selecting Fenofibrate-13C6 proactively eliminates the primary mechanism—differential matrix effect exposure due to retention time shift—by which deuterated ISs produce inaccurate results.

• [1] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize ion suppression effects. J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [2] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis. J Anal Toxicol. 2023;47(2):129-135. Post-column infusion confirmed non-equivalent matrix effects between ²H-IS and analyte. View Source
• [3] Rapid, Sensitive and Validated Ultra-Performance Liquid Chromatography/Mass Spectrometric Method for the Determination of Fenofibric Acid and its Application to Human Pharmacokinetic Study. 2010. Demonstrates fenofibric acid bioanalysis using fenofibric d6 acid as IS. View Source

Fenofibrate-13C6 Optimal Application Scenarios

Regulatory PK and Bioequivalence Studies

Fenofibrate-13C6 is the appropriate internal standard for fenofibrate quantification in human plasma when the bioanalytical method must satisfy regulatory validation criteria (accuracy ±15%, precision ≤15% CV). The evidence from Bowman et al. (2023) demonstrates that deuterated ISs can introduce a −38.4% spike accuracy bias due to differential matrix effect exposure, which would cause a method to fail accuracy criteria at multiple QC levels [1]. By contrast, ¹³C-labeled ISs—including Fenofibrate-13C6 by class inference—eliminate this bias through exact chromatographic co-elution [2]. For ANDA submissions requiring demonstration of bioequivalence between generic and reference fenofibrate formulations, the use of Fenofibrate-13C6 provides a defensible, scientifically sound IS choice that minimizes the risk of regulatory queries related to IS performance and incurred sample reanalysis failure.

Therapeutic Drug Monitoring in Special Populations

When quantifying fenofibrate or its active metabolite fenofibric acid in complex matrices such as breast milk, pediatric plasma, or matrices from patients with altered protein binding or metabolic capacity, matrix effects can vary substantially between samples. The Bowman et al. (2023) post-column infusion data show that ¹³C-labeled ISs experience the same matrix effects as the analyte across diverse human urine specimens, while deuterated ISs do not [1]. Fenofibrate-13C6, with its non-exchangeable ¹³C label and demonstrated co-elution properties, ensures that between-sample matrix variability does not translate into between-sample quantification error. This is particularly critical in lactation studies, where fenofibrate transfer into breast milk must be accurately quantified for risk-benefit assessment, and deuterated IS methods (Fenofibrate acid-D6) have been previously employed but may carry hidden matrix-dependent bias [3].

Metabolite Identification and Pathway Tracing

The ¹³C₆ label on the benzene ring of Fenofibrate-13C6 provides a permanent, non-exchangeable 'carbon barcode' that remains intact through all Phase I (oxidation, hydrolysis) and Phase II (glucuronidation, sulfation) metabolic transformations of fenofibrate. The Acanthus Research design guide notes that when the MS method uses a fragment for quantitation, the labeled site must reside on that fragment . Since the benzophenone moiety bearing the ¹³C₆ label is a key structural feature preserved in fenofibric acid and its glucuronide conjugates, Fenofibrate-13C6 serves as an ideal tracer for metabolite identification and quantification studies, maintaining a consistent +6 Da shift in all metabolites containing the intact benzophenone substructure. This contrasts with deuterated tracers, where H/D exchange during metabolism or sample preparation can lead to progressive loss of the mass label.

Pharmaceutical QC and Stability Testing

For QC laboratories performing fenofibrate content uniformity, dissolution testing, or stability-indicating assays by LC–MS or LC–UV with MS confirmation, Fenofibrate-13C6 provides a chemically identical yet mass-distinguishable reference compound. Its ≥98% purity and 99% ¹³C enrichment, documented by a comprehensive COA [4], meet the reference standard qualification requirements for pharmaceutical QC under ICH Q7 and 21 CFR Part 211. The ≥1 year stability specification [4] ensures that a single procurement can support multiple analytical campaigns without repeated requalification, reducing long-term operational costs despite a potentially higher unit price compared to deuterated alternatives.

Application

Selection Property

Validation Focus

Research PK and Bioequivalence

Co-elution-based ion-suppression compensation

Accuracy / precision endpoint review at QC levels

Human Plasma Research Matrix Analysis

Matrix-effect correction across diverse samples

Between-sample quantification error review

Metabolite Identification Studies

Non-exchangeable ¹³C₆ benzophenone tracer

Consistent +6 Da shift in fenofibric acid and glucuronide conjugates

Pharmaceutical QC and Stability Testing

≥98% purity, 99% ¹³C enrichment, ≥1 year stability

Reference standard qualification and lot-to-lot consistency review

• [1] Bowman BA, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046. View Source
• [2] Berg T, Strand DH. ¹³C labelled internal standards—A solution to minimize ion suppression effects. J Chromatogr A. 2011;1218(52):9366-9374. View Source
• [3] Concentration Determination of Fenofibric Acid in Human Breast Milk by LC-MS/MS and Its Application in Breastfeeding Women with Hypertriglyceridemia. Chin J Mod Appl Pharm. 2025. Fenofibrate acid-D6 used as IS. View Source
• [4] Alsachim. [13C6]-Fenofibrate Stable Labeled Standard. Product No. C1822. Min. Purity: 98.00%, Min. Isotopic Enrichment: 99% 13C, Stability: ≥1 year. View Source